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Compound of Interest

Compound Name: (S,R,S)-AHPC-CO-C-cyclohexane

Cat. No.: B15543492

For Immediate Reference: This document provides crucial safety and logistical information for
the proper disposal of (S,R,S)-AHPC-CO-C-cyclohexane. Adherence to these procedures is
vital for ensuring laboratory safety and environmental compliance.

(S,R,S)-AHPC-CO-C-cyclohexane and its derivatives are integral components in the
development of PROTACSs (Proteolysis Targeting Chimeras), making their handling and
disposal a routine part of research and development in targeted protein degradation. The
proper disposal of this compound is critical due to its potential hazards, which include being
harmful if swallowed, causing skin and eye irritation, and potentially causing respiratory
irritation. Furthermore, the cyclohexane component suggests potential flammability and aquatic
toxicity. This guide outlines the necessary steps for the safe disposal of (S,R,S)-AHPC-CO-C-
cyclohexane, ensuring the safety of laboratory personnel and the protection of the
environment.

Hazard Identification and Quantitative Data

The hazard profile of (S,R,S)-AHPC-CO-C-cyclohexane is derived from its constituent parts.
The (S,R,S)-AHPC moiety is classified as an irritant and harmful if swallowed[1]. The
cyclohexane component introduces significant flammability and environmental hazards[2][3][4].
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Hazard L. Primary GHS Hazard
. Description
Classification Component Statement

Acute Toxicity, Oral

Harmful if swallowed. (S,R,S)-AHPC H302[1]
(Category 4)
Skin
) o o (S,R,S)-AHPC,
Corrosion/Irritation Causes skin irritation. H315[1][2]
Cyclohexane
(Category 2)
Serious Eye ]
o Causes serious eye
Damage/Eye Irritation o (S,R,S)-AHPC H319[1]
irritation.
(Category 2A)
Specific Target Organ
Toxicity, Single May cause respirator
Y I o Y _ P Y (S,R,S)-AHPC H335[1]
Exposure (Category irritation.
3)
Flammable Liquids Highly flammable
o Cyclohexane H225[2]
(Category 2) liquid and vapour.
o May be fatal if
Aspiration Hazard
swallowed and enters Cyclohexane H304[2]
(Category 1) )
airways.
] Very toxic to aquatic
Aquatic Hazard (Acute ) )
life with long lasting Cyclohexane H410[2]

& Long-term)
effects.

Experimental Protocols: Disposal and
Decontamination

The following protocols provide a step-by-step guide for the safe disposal of (S,R,S)-AHPC-
CO-C-cyclohexane waste.

1. Waste Segregation and Collection:

e Solid Waste:
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o Collect all contaminated solid waste, including personal protective equipment (PPE),
absorbent materials, and empty vials, in a designated, clearly labeled, and sealed
hazardous waste container.

o The container must be compatible with flammable materials.

e Liquid Waste:

o Collect all solutions containing (S,R,S)-AHPC-CO-C-cyclohexane in a dedicated, sealed,
and clearly labeled hazardous waste container.

o The container should be stored in a well-ventilated area, away from ignition sources.

o Do not mix with incompatible waste streams, such as strong acids, bases, or oxidizing
agents[1].

2. Spill Management and Decontamination:

e Immediate Actions:

o In case of a spill, evacuate personnel from the immediate area.

o Ensure adequate ventilation[1].

o Remove all sources of ignition[2].

e Containment and Cleanup:

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab
coat. For significant spills, respiratory protection may be necessary.

o For liquid spills, use an inert, non-combustible absorbent material like diatomite or
universal binders to contain the spill[1].

o For solid spills, carefully sweep the material to avoid dust generation.

o Collect all contaminated materials into a designated hazardous waste container.

e Decontamination:
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o Decontaminate the affected surfaces and equipment by scrubbing with alcohol, followed
by a thorough wash with soap and water[1].

o Collect all decontamination materials as hazardous waste.
3. Final Disposal:

» All waste containing (S,R,S)-AHPC-CO-C-cyclohexane must be disposed of as hazardous

waste.
o Arrange for collection by a licensed professional waste disposal service[2].

e Ensure that all local, state, and federal regulations for hazardous waste disposal are strictly
followed[1].

Mandatory Visualizations

The following diagrams illustrate the key decision-making and procedural workflows for the safe
handling and disposal of (S,R,S)-AHPC-CO-C-cyclohexane.

Click to download full resolution via product page

Caption: Workflow for the routine handling and disposal of (S,R,S)-AHPC-CO-C-cyclohexane
waste.
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Caption: Step-by-step emergency response procedure for a spill of (S,R,S)-AHPC-CO-C-
cyclohexane.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15543492?utm_src=pdf-body-img
https://www.benchchem.com/product/b15543492?utm_src=pdf-body
https://www.benchchem.com/product/b15543492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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